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Compound of Interest

Compound Name: 2-Ethyl-6-methylpyrazine

Cat. No.: B077461 Get Quote

Essential Safety and Handling Guide for 2-Ethyl-
6-methylpyrazine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Ethyl-6-methylpyrazine in a laboratory setting. Adherence to

these guidelines is critical for ensuring personnel safety and regulatory compliance.

Hazard Identification and Chemical Properties
2-Ethyl-6-methylpyrazine is a flammable liquid and vapor that is harmful if swallowed and can

cause skin, eye, and respiratory irritation.[1] It is crucial to understand its properties to handle it

safely.
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Property Value

CAS Number 13925-03-6

Molecular Formula C₇H₁₀N₂

Molecular Weight 122.17 g/mol [2]

Appearance Colorless to slightly yellow liquid[2]

Odor Roasted, baked potato-like odor[2]

Boiling Point 170-171 °C at 760 mm Hg

Flash Point 55 °C (131 °F)

Solubility Soluble in water and organic solvents.[2]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the first lines of defense against exposure. The

following PPE is mandatory when handling 2-Ethyl-6-methylpyrazine.
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PPE Category Specification Rationale

Hand Protection

Nitrile Gloves (for incidental

contact): Thin gauge nitrile

gloves can be used for tasks

with a low risk of splash.

However, they should be

replaced immediately upon

any contact with the chemical.

Butyl Rubber or Viton™

Gloves (for prolonged contact

or spills): For extended

handling or in the event of a

spill, Butyl rubber or Viton™

gloves are recommended due

to their superior resistance to

aromatic hydrocarbons.[3][4][5]

Always check gloves for

integrity before use.

Nitrile gloves offer good

general chemical resistance

but may provide limited

protection against aromatic

compounds.[6][7] Butyl rubber

and Viton™ offer better

protection against this class of

chemicals.

Eye Protection

Chemical Safety Goggles:

Must be worn at all times in the

laboratory where this chemical

is handled.

Protects eyes from splashes

and vapors.

Skin and Body Protection

Flame-Resistant Laboratory

Coat: A lab coat made of

flame-resistant material is

required.

Provides a barrier against

splashes and protects from fire

hazards associated with

flammable liquids.

Respiratory Protection

Use in a well-ventilated area or

fume hood: Handling should

be performed in a certified

chemical fume hood to

minimize inhalation of vapors.

2-Ethyl-6-methylpyrazine can

cause respiratory irritation.[1]

Safe Handling and Storage Protocol
A systematic approach to handling and storage is essential to prevent accidents and exposure.
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Operational Plan:

Preparation:

Ensure a chemical fume hood is operational and available.

Assemble all necessary equipment and reagents before handling the chemical.

Verify that an appropriate fire extinguisher (e.g., dry chemical, CO₂) is accessible.

Locate the nearest safety shower and eyewash station.

Handling:

Conduct all transfers and manipulations of 2-Ethyl-6-methylpyrazine within a chemical

fume hood.

Ground and bond containers when transferring to prevent static discharge, which can

ignite flammable vapors.

Use non-sparking tools.

Keep the container tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the handling area.

Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.

Keep containers tightly closed.

Store separately from incompatible materials such as strong oxidizing agents.

Emergency Procedures
Immediate and appropriate action during an emergency can significantly mitigate harm.
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Spill Response:

Evacuate: Immediately alert others in the vicinity and evacuate the immediate area.

Ventilate: If safe to do so, increase ventilation to the area.

Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain

the spill.

Personal Protection: Wear appropriate PPE, including respiratory protection if necessary,

before attempting cleanup.

Cleanup: Carefully collect the absorbent material and place it in a sealed, labeled container

for hazardous waste disposal.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Report: Report the spill to the laboratory supervisor and follow institutional reporting

procedures.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.[1]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[8]

Disposal Plan
Proper disposal of 2-Ethyl-6-methylpyrazine and contaminated materials is crucial to protect

the environment and comply with regulations.
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Step-by-Step Disposal Protocol:

Waste Collection:

Collect liquid waste 2-Ethyl-6-methylpyrazine in a designated, properly labeled

hazardous waste container. The container should be made of a compatible material (e.g.,

glass or a suitable plastic).

The waste container must be labeled "Hazardous Waste" and include the full chemical

name: "2-Ethyl-6-methylpyrazine".

Do not mix with incompatible waste streams.

Solid waste contaminated with 2-Ethyl-6-methylpyrazine (e.g., absorbent materials,

gloves, paper towels) should be collected in a separate, labeled hazardous waste

container.

Container Management:

Keep waste containers securely closed at all times, except when adding waste.[9]

Do not fill containers beyond 90% capacity to allow for vapor expansion.[9]

Store waste containers in a designated satellite accumulation area that is secure and

away from ignition sources.

Disposal Request:

Once the waste container is full, submit a hazardous waste pickup request to your

institution's Environmental Health and Safety (EHS) department.

Ensure all labeling is accurate and complete before the scheduled pickup.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-Ethyl-6-
methylpyrazine.
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Safe Handling Workflow for 2-Ethyl-6-methylpyrazine

1. Pre-Handling Check
- Verify Fume Hood

- Assemble Equipment
- Locate Safety Gear

2. Don Appropriate PPE
- Safety Goggles

- Flame-Resistant Lab Coat
- Recommended Gloves

3. Chemical Handling
- Work in Fume Hood
- Ground Containers

- Use Non-Sparking Tools

4. Post-Handling
- Tightly Seal Container

- Clean Work Area

5. Storage
- Cool, Dry, Ventilated Area

- Away from Ignition Sources

6. Waste Disposal
- Segregate Waste

- Use Labeled Containers
- Request EHS Pickup

7. Doff PPE & Wash Hands

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and disposal of 2-Ethyl-6-methylpyrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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